1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide

• Molecular Formula: C15H18N4O4S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 1-methyl-N-(3-morpholin-4-ylsulfonylphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C15H18N4O4S/c1-18-11-12(10-16-18)15(20)17-13-3-2-4-14(9-13)24(21,22)19-5-7-23-8-6-19/h2-4,9-11H,5-8H2,1H3,(H,17,20)
• InChI Key: YMDMBQFJGRGTTQ-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C(=O)NC2=CC(=CC=C2)S(=O)(=O)N3CCOCC3

Description

1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is commonly referred to as "Compound A" and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide involves the inhibition of specific enzymes, which leads to various physiological effects. The compound has been shown to inhibit the activity of phosphodiesterase 10A, which is involved in the regulation of dopamine signaling in the brain. This inhibition leads to increased dopamine levels and has potential applications in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects. The compound has been shown to increase dopamine levels in the brain, which has potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, the compound has been shown to have anti-inflammatory effects, which makes it a promising candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide in lab experiments is its specificity towards certain enzymes, which allows for targeted inhibition and analysis of specific pathways. However, one of the limitations of using this compound is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. Some future directions for research with this compound include:
1. Further analysis of its mechanism of action and physiological effects in various cell types and animal models.
2. Development of new drugs based on the structure of 1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide.
3. Investigation of its potential applications in the treatment of various neurological and inflammatory diseases.
4. Analysis of its potential toxicity and side effects in various cell types and animal models.
In conclusion, 1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide is a promising compound with potential applications in various fields. Its specificity towards certain enzymes and its potential physiological effects make it a promising candidate for the development of new drugs and treatments. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide involves the reaction of 4-chloro-3-nitrobenzenesulfonyl chloride with morpholine, followed by the reaction of the resulting product with 1-methyl-1H-pyrazole-4-carboxamide. The final product is obtained by purification through recrystallization.

Scientific Research Applications

1-methyl-N-[3-(morpholin-4-ylsulfonyl)phenyl]-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. The compound has been shown to have inhibitory effects on various enzymes, including kinases and phosphodiesterases, which makes it a promising candidate for the development of new drugs.